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Compound of Interest

Compound Name: N-Acetyl-D-glucosamine-180

Cat. No.: B12395061

Essential Safety and Handling Guide for N-
Acetyl-D-glucosamine-80

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-Acetyl-D-glucosamine-180. The following
procedures ensure safe operational handling and disposal of this isotopically labeled
compound.

Chemical Identifier:
e Product Name: N-Acetyl-D-glucosamine-180O
e CAS Number: 7512-17-6 (for the unlabeled compound)

N-Acetyl-D-glucosamine is generally not classified as a hazardous substance.[1][2][3]

However, some suppliers may classify it as harmful if swallowed and as a skin and eye irritant.
[4] The 180 isotope is a stable, non-radioactive isotope of oxygen and does not pose any
radiological hazard. Therefore, the safety precautions are dictated by the chemical properties of
the N-Acetyl-D-glucosamine molecule itself.

Personal Protective Equipment (PPE)

A summary of the recommended personal protective equipment for handling N-Acetyl-D-
glucosamine-10 is provided below.
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PPE Category Item Specification

Nitrile or latex gloves should
) ) be worn. Inspect gloves before
Hand Protection Disposable Gloves
use and use proper removal

techniques.

Wear chemical safety goggles
or glasses that meet OSHA's

29 CFR 1910.133 or European
Standard EN166 standards.[2]

Eye Protection Safety Glasses

A full-length lab coat, worn
] closed with sleeves rolled
Body Protection Laboratory Coat ] )
down, is required to prevent

skin contact.

Always wear shoes that fully
Footwear Closed-toe Shoes )
cover the feet in the laboratory.

Standard Operating Procedures (SOP)

1.

Receiving and Storage:
Upon receipt, visually inspect the container for any damage.

Store the container in a cool, dry, and well-ventilated place, away from heat and sources of
ignition.[5]

Keep the container tightly closed to prevent contamination and moisture absorption.[2][5]
Recommended storage is often refrigerated.[2]

Label the container clearly with the compound name (including the isotopic label), date of
receipt, and responsible personnel.

. Handling and Use:

All handling of N-Acetyl-D-glucosamine-120 powder should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to minimize inhalation of dust.
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Ensure adequate ventilation when handling the substance.[2]
Avoid the formation of dust.[2]
Wear all required personal protective equipment (gloves, safety glasses, lab coat).
Avoid contact with skin, eyes, and clothing.[2]
Do not eat, drink, or smoke in the laboratory area where the compound is handled.[6]
Wash hands thoroughly after handling.
. Spill and Emergency Procedures:
Small Spills:

o For small spills of the solid material, carefully sweep or scoop up the powder, avoiding
dust generation.[2]

o Place the spilled material into a suitable, labeled container for waste disposal.

o Clean the spill area with a damp cloth or paper towel and dispose of the cleaning materials
in the designated waste container.

Large Spills:

Evacuate the immediate area.

[¢]

Increase ventilation to the area.

[e]

[e]

Prevent the spread of the powder.

o

Follow your institution's specific guidelines for large chemical spills.
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids. Seek medical attention if irritation persists.[2][5]
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o Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical attention if irritation develops.[2]

o Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms occur.[2][5]

o Ingestion: Rinse mouth with water and then drink plenty of water. Do not induce vomiting.
Seek medical attention if you feel unwell.[2][5]

4. Disposal Plan:

» Dispose of N-Acetyl-D-glucosamine-180O waste and contaminated materials in accordance
with all local, state, and federal regulations.

e The 180 isotope is stable and does not require special disposal procedures related to
radioactivity.

o Collect waste in a clearly labeled, sealed container.

e Do not dispose of the chemical down the drain or in the general trash unless permitted by
your institution's environmental health and safety office.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of N-Acetyl-D-glucosamine-180.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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